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Compound of Interest

Compound Name: DL-Tyrosine-3-13C

Cat. No.: B1603628

The cornerstone of any disposal protocol is a thorough understanding of the material's
properties. The disposal plan for DL-Tyrosine-3-13C is predicated on two key factors: the low
intrinsic hazard of the parent molecule, DL-Tyrosine, and the non-radioactive nature of the
Carbon-13 isotope.

Toxicological Profile of DL-Tyrosine

DL-Tyrosine is a well-characterized amino acid and is not classified as a hazardous substance
under OSHA's Hazard Communication Standard (29 CFR 1910.1200).[1] Safety Data Sheets
(SDS) from multiple suppliers consistently report that the substance is not acutely toxic,
carcinogenic, mutagenic, or a reproductive toxicant.[2]
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Hazard Classification

Result

Supporting Data

Acute Toxicity

Not Classified

Shall not be classified as

acutely toxic.[2]

Skin Corrosion/Irritation

May cause mild irritation[3][4]

[5]

Not classified as a primary
irritant.[2]

No component is identified as

Carcinogenicity Not Classified a carcinogen by IARC, NTP, or
OSHA.
o - Shall not be classified as germ
Germ Cell Mutagenicity Not Classified )
cell mutagenic.[2]
Ecological impact has not
Environmental Hazard Not Classified been fully determined, but it is

not classified as ecotoxic.[1][2]

While some sources indicate it may cause skin and eye irritation upon contact, it is broadly

considered a non-hazardous chemical for disposal purposes.[3][5][6]

The Nature of the Carbon-13 (*3C) Isotope

A frequent point of confusion in laboratory settings is the distinction between different types of

isotopes. It is critical to understand that Carbon-13 is a stable, non-radioactive isotope of

carbon.

o Stable Isotopes vs. Radioactive Isotopes: Unlike radioactive isotopes (e.g., Carbon-14 or

Tritium), stable isotopes do not decay and do not emit radiation.[7]

» Disposal Implications: Because they are not radioactive, compounds labeled with stable

isotopes do not require special handling or disposal procedures beyond those warranted by

the chemical properties of the molecule itself.[7][8] Waste from stable isotope-labeled

compounds is treated as standard chemical waste.[8]

Conclusion: Based on this assessment, DL-Tyrosine-3-13C is classified as non-hazardous

solid chemical waste, provided it has not been mixed with any other hazardous materials.
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Part 2: Standard Operating Procedure (SOP) for
Disposal

This section provides a direct, step-by-step protocol for the safe disposal of DL-Tyrosine-3-
13C. The guiding principles are waste segregation, proper containerization, and clear
communication through labeling, all in accordance with institutional and local regulations.

Pre-Disposal Checklist & PPE

Before beginning, ensure you are equipped with the appropriate Personal Protective
Equipment (PPE).

» Required PPE:
o Safety glasses or goggles.
o Standard laboratory coat.
o Nitrile gloves.

o Work Area: Conduct all waste handling within a designated laboratory area. Avoid performing
these tasks in office spaces or public hallways.[9]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for determining the correct disposal
pathway for DL-Tyrosine-3-13C waste.
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Start: Waste Identification

DL-Tyrosine-3-13C Waste
(Solid, Liquid, or Contaminated Labware)

Hazard Agsessment

Is the waste mixed with any

hazardous materials?
(e.g., solvents, heavy metals, biohazards)

No Yes

/

LIQUID WASTE:
- Aqueous solution only.
- Collect in a sealed, clearly labeled container for
'Non-Hazardous Aqueous Waste'.
- DO NOT drain dispose unless explicitly permitted
by institutional EH&S.

Disposal Pathways

NO: Proceed with
Non-Hazardous Disposal Protocol

Is the waste solid or liquid?

YES: Follow institutional protocol for the
SPECIFIC HAZARDOUS WASTE MIXTURE.
(e.g., Halogenated Solvents, Heavy Metal Waste)

SOLID WASTE:
- Includes pure compound, contaminated gloves, weigh boats, etc.
- Place in a sealed, clearly labeled container for
'Non-Hazardous Solid Chemical Waste'.

Arrange for pickup by your institution's

Environmental Health & Safety (EH&S) department
or licensed waste contractor.

Click to download full resolution via product page

Caption: Disposal decision workflow for DL-Tyrosine-3-13C.
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Step-by-Step Protocol for Non-Hazardous Disposal

If your waste contains only DL-Tyrosine-3-13C (or is mixed with other non-hazardous
materials), follow this procedure.

e Segregate Waste: Keep solid and liquid waste streams separate.[10]

o Solid Waste: This includes excess solid compound, contaminated weigh paper, gloves, or
other labware.

o Aqueous Waste: This applies only if the compound has been dissolved in a non-
hazardous solvent like water. Do not mix with organic solvents.[9]

e Select an Appropriate Container:

o Use a dependable, leak-proof container compatible with the waste.[11] A screw-top plastic
pail or a sturdy, sealable bag is suitable for solid waste.

o Keep the container closed except when adding waste.[11][12]
o Ensure the container is filled to no more than 90% of its capacity to prevent spills.[13]

o Label the Container Correctly: As soon as the first item of waste is added, the container must
be labeled.[9] The label must be clear, legible, and permanently affixed.

o Label Contents:

Waste Type: "Non-Hazardous Solid Chemical Waste"

Chemical Contents: "DL-Tyrosine-3-13C" (and any other non-hazardous components).
Avoid abbreviations.

Generator Information: Your name, lab number, and date.

Statement: "Non-Hazardous, Non-Radioactive"

 Store for Disposal:
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o Store the sealed waste container in a designated satellite accumulation area within your
laboratory.[12]

o Do not store waste containers in hallways or public areas.[9]

e Schedule Pickup:

o Contact your institution's Environmental Health & Safety (EH&S) department or the
designated chemical waste management service to schedule a pickup.[12][14] Follow their
specific procedures for waste transfer.

Part 3: Decontamination and Empty Container

Management
Minor Spills

Given the non-hazardous nature of DL-Tyrosine-3-13C, minor spills can be managed with
simple procedures.

Ensure proper PPE is worn.

Sweep up the solid material.[1]

Place the collected material into your non-hazardous solid waste container.

Wipe the spill area with a damp cloth or paper towel and dispose of it in the same waste
container.

Empty Product Containers

An "empty" container that held a non-hazardous material can often be disposed of in the
general trash, but only after proper preparation.[11]

o Ensure the container is as empty as possible by scraping out any remaining solid.

» Rinse the container with water. Collect this rinsate and manage it as non-hazardous aqueous
waste.
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» Deface or remove the original product label to prevent confusion.[9][11]

o Dispose of the clean, de-labeled container in the appropriate recycling or general waste bin
as per your facility's guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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